Cas no 69383-72-8 ({3-(dimethylamino)methylphenyl}methanol)

• Product Name: {3-(dimethylamino)methylphenyl}methanol
• CAS No: 69383-72-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 1735938
• PubChem ID: 12952018
• Update Time: 2025-11-01

{3-(dimethylamino)methylphenyl}methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-[(dimethylamino)methyl]-
• {3-[(dimethylamino)methyl]phenyl}methanol
• 3-[(dimethylamino)methyl]Benzenemethanol
• 69383-72-8
• Z336081030
• F88354
• [3-[(dimethylamino)methyl]phenyl]methanol
• (3-[(DIMETHYLAMINO)METHYL]PHENYL)METHANOL
• CS-0250526
• DA-03516
• AKOS000320947
• EN300-51214
• (3-((Dimethylamino)methyl)phenyl)methanol
• 3-(N,N-Dimethylaminomethyl)benzenemethanol
• SCHEMBL2646040
• 3-(dimethylaminomethyl)benzyl alcohol
• VUUSSTMNTMTMID-UHFFFAOYSA-N
• {3-(dimethylamino)methylphenyl}methanol

• Inchi： 1S/C10H15NO/c1-11(2)7-9-4-3-5-10(6-9)8-12/h3-6,12H,7-8H2,1-2H3
• InChI Key： VUUSSTMNTMTMID-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 165.11545
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on {3-(dimethylamino)methylphenyl}methanol

Introduction to {3-(dimethylamino)methylphenyl}methanol (CAS No. 69383-72-8)

{3-(dimethylamino)methylphenyl}methanol, identified by its CAS number 69383-72-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a phenyl ring substituted with a dimethylamino group and a hydroxymethyl side chain, has garnered attention due to its versatile structural properties and potential applications in drug development.

The molecular structure of {3-(dimethylamino)methylphenyl}methanol consists of a benzene ring linked to a hydroxymethyl group and a dimethylamino substituent. This configuration imparts unique chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both an amine and an alcohol functionality allows for diverse chemical transformations, including nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes.

In recent years, researchers have been exploring the applications of {3-(dimethylamino)methylphenyl}methanol in the development of novel pharmaceuticals. Its structural motifs are reminiscent of many bioactive molecules, suggesting potential utility in the design of drugs targeting neurological disorders, inflammatory conditions, and other therapeutic areas. The dimethylamino group, in particular, is known for its ability to enhance solubility and metabolic stability, which are critical factors in drug formulation.

One of the most promising areas of research involving {3-(dimethylamino)methylphenyl}methanol is its role as a precursor in the synthesis of bioactive heterocycles. Heterocyclic compounds are widely recognized for their pharmacological properties and are prevalent in many FDA-approved drugs. The compound's ability to undergo functionalization at multiple sites makes it an attractive building block for constructing complex scaffolds. For instance, it can be used to create imines, enamines, and other nitrogen-containing heterocycles through condensation reactions with carbonyl compounds.

Recent studies have also highlighted the potential of {3-(dimethylamino)methylphenyl}methanol in the development of targeted therapeutics. By incorporating this compound into drug-like molecules, researchers aim to improve binding affinity and selectivity towards specific biological targets. This approach has been particularly promising in the context of small-molecule inhibitors designed to modulate enzyme activity or receptor interactions. The hydroxymethyl group provides a site for further derivatization, allowing for the introduction of additional functional moieties that can enhance drug-like properties.

The synthesis of {3-(dimethylamino)methylphenyl}methanol typically involves multi-step organic transformations starting from commercially available aromatic precursors. Common synthetic routes include Friedel-Crafts alkylation followed by reduction and subsequent amination. These methods leverage well-established protocols in organic chemistry while highlighting the compound's synthetic versatility. Advances in catalytic systems have further refined these processes, enabling more efficient and scalable production.

From a computational chemistry perspective, {3-(dimethylamino)methylphenyl}methanol has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into its optimized geometry and energy states, which are crucial for predicting chemical behavior. These computational studies have also helped identify optimal reaction conditions for its synthesis and functionalization.

The pharmacological potential of {3-(dimethylamino)methylphenyl}methanol has prompted investigations into its biological activity. Preliminary assays have shown that derivatives of this compound exhibit interesting interactions with biological targets such as enzymes and receptors. While further research is needed to fully elucidate its therapeutic profile, these findings underscore its importance as a scaffold for drug discovery efforts.

In conclusion, {3-(dimethylamino)methylphenyl}methanol (CAS No. 69383-72-8) represents a fascinating compound with significant implications in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing complex bioactive molecules. Ongoing research continues to uncover new applications for this compound, reinforcing its role as a key player in modern drug development strategies.